Cas no 933737-38-3 (1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 933737-38-3
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 4666104
• PubChem ID: 44454552
• Update Time: 2025-05-20

1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-pyridin-3-yltriazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-pyridinyl)-
• 1-pyridin-3-yl-1H-[1,2,3]triazole-4-carboxylic acid
• Z2301438493

• Inchi： 1S/C8H6N4O2/c13-8(14)7-5-12(11-10-7)6-2-1-3-9-4-6/h1-5H,(H,13,14)
• InChI Key： CFLQPPVBAQNLTQ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=NC=CC=2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 479.2±51.0 °C at 760 mmHg
• Flash Point: 243.6±30.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 933737-38-3): Properties, Applications, and Research Insights

1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 933737-38-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This compound combines a pyridine ring with a 1,2,3-triazole moiety, offering versatile reactivity and potential applications in drug discovery, catalysis, and polymer chemistry. Researchers are increasingly exploring its role as a bioisostere or ligand in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents.

The growing interest in click chemistry and heterocyclic scaffolds has propelled studies on this compound. Its carboxylic acid functional group allows for further derivatization, making it a valuable intermediate for synthesizing more complex molecules. Recent publications highlight its utility in metal-organic frameworks (MOFs) and bioconjugation techniques, aligning with trends in sustainable chemistry and targeted drug delivery systems. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity and stability.

From an industrial perspective, 1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method ensures high yield and selectivity, addressing the demand for efficient synthetic routes in large-scale production. Environmental considerations are also critical; recent advancements focus on solvent-free synthesis and green chemistry protocols to minimize waste generation.

In the context of drug discovery, this compound’s hydrogen-bonding capacity and planar geometry make it an attractive candidate for fragment-based drug design. Computational studies using molecular docking suggest its potential affinity for enzymes involved in inflammatory pathways, resonating with current research on autoimmune diseases. Moreover, its fluorescence properties have sparked interest in bioimaging applications, particularly in cellular tracking and diagnostics.

As the scientific community prioritizes structure-activity relationship (SAR) studies, derivatives of 1-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid are being screened for antiviral and anticancer activities. Collaborative efforts between academia and industry aim to optimize its pharmacokinetic profiles while adhering to REACH and FDA guidelines. Future directions may explore its integration into nanotechnology platforms or combinatorial chemistry libraries, further expanding its utility across disciplines.